Cas no 827609-13-2 (6H-Cyclopenta[b]thiophen-6-one, 4,5-dihydro-5-hydroxy-5-methyl-)

• Product name: 6H-Cyclopenta[b]thiophen-6-one, 4,5-dihydro-5-hydroxy-5-methyl-
• CAS No: 827609-13-2
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 683122
• PubChem ID: 21578633

6H-Cyclopenta[b]thiophen-6-one, 4,5-dihydro-5-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclopenta[b]thiophen-6-one, 4,5-dihydro-5-hydroxy-5-methyl-
• 5-hydroxy-5-methyl-4H-cyclopenta[b]thiophen-6-one
• 827609-13-2
• 5-Hydroxy-5-methyl-4,5-dihydro-6H-cyclopenta[b]thiophen-6-one
• DTXSID60616040

• Inchi： InChI=1S/C8H8O2S/c1-8(10)4-5-2-3-11-6(5)7(8)9/h2-3,10H,4H2,1H3
• InChI Key： DUIITLACCKAUPF-UHFFFAOYSA-N
• SMILES： CC1(CC2=C(C1=O)SC=C2)O

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5Ų